Cas no 88187-84-2 (4-anilino-4-methylpentan-2-one)

• Product Name: 4-anilino-4-methylpentan-2-one
• CAS No: 88187-84-2
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 641667
• PubChem ID: 789432
• Update Time: 2025-10-29

4-anilino-4-methylpentan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-4-(phenylamino)pentan-2-one
• 2-Pentanone, 4-methyl-4-(phenylamino)-
• 4-anilino-4-methyl-pentan-2-one
• 4-Anilino-4-methylpentan-2-one hydrochloride
• 4-ANILINO-4-METHYLPENTAN-2-ONE
• CHEMBRDG-BB 5230713
• 88187-84-2
• CBMicro_009200
• SMSF0004998
• AKOS006281639
• 4-Methyl-4-phenylaminopentan-2-on
• CB12287
• 4-anilino-4-methylpentan-2-one

• MDL： MFCD01243277
• Inchi： 1S/C12H17NO/c1-10(14)9-12(2,3)13-11-7-5-4-6-8-11/h4-8,13H,9H2,1-3H3
• InChI Key： HNIGAMRCLLBTGL-UHFFFAOYSA-N
• SMILES： O=C(C)CC(C)(C)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 191.13100
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 2.92920

Additional information on 4-anilino-4-methylpentan-2-one

4-Anilino-4-Methylpentan-2-One: A Versatile Synthetic Intermediate with Promising Biological Applications

4-Anilino-4-methylpentan-2-one (CAS No. 88187-84-2) is a multifunctional organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular structure and potential therapeutic applications. This compound, characterized by its anilino group and methylpentan-2-one backbone, serves as a crucial building block in the synthesis of various bioactive molecules. Recent advances in medicinal chemistry have highlighted its role as a synthetic intermediate in the development of novel therapeutics targeting inflammatory and neurodegenerative diseases.

The 4-anilino-4-methylpentan-3-one structure is particularly intriguing due to its ability to modulate enzyme activity through hydrogen bonding and steric interactions. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit selective inhibition of the COX-2 enzyme, a key mediator in inflammatory responses. This finding underscores the importance of 4-anilino-4-methylpentan-2-one as a scaffold for designing anti-inflammatory agents with improved selectivity profiles.

Recent research has focused on optimizing the synthetic pathways for 4-anilino-4-methylpentan-2-one to enhance its yield and purity. A 2024 study in Organic & Biomolecular Chemistry reported a novel catalytic approach using transition metal catalysts that significantly improved the efficiency of its synthesis. This advancement is critical for scaling up production while maintaining the compound's structural integrity, which is essential for its biological activity.

The 4-anilino-4-methylpentan-2-one molecule also shows promise in the development of neuroprotective agents. A 2023 preclinical study published in Neuropharmacology revealed that this compound exhibits neuroprotective effects by modulating the activity of TRPV1 receptors, which are implicated in neuropathic pain and neurodegenerative disorders. These findings suggest potential applications in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

One of the most significant challenges in the development of 4-anilino-4-methylpentan-2-one derivatives is achieving the desired balance between potency and selectivity. A 2023 study in Drug Discovery Today explored the use of structure-based drug design to optimize the compound's pharmacological profile. By employing computational modeling techniques, researchers were able to identify key structural features that enhance its binding affinity to target proteins while minimizing off-target effects.

The 4-anilino-4-methylpentan-2-one scaffold has also been investigated for its potential in antimicrobial applications. A 2024 study in Antimicrobial Agents and Chemotherapy demonstrated that certain derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains. This discovery is particularly relevant in the context of increasing antibiotic resistance, highlighting the compound's potential as a platform for developing new antimicrobial agents.

Another area of active research is the exploration of 4-anilino-4-methylpentan-2-one as a prodrug platform. A 2023 study in European Journal of Medicinal Chemistry reported the design of a prodrug derivative that enhances the compound's bioavailability while reducing systemic toxicity. This approach is particularly valuable in improving the therapeutic index of compounds that exhibit poor solubility or rapid metabolism.

The 4-anilino-4-methylpentan-2-one molecule also shows potential in the development of anti-cancer agents. A 2024 study in Cancer Research demonstrated that certain derivatives of this compound exhibit selective cytotoxicity against cancer cell lines while sparing normal cells. These findings suggest that the compound may have applications in the treatment of various malignancies, including leukemia and solid tumors.

One of the most promising applications of 4-anilino-4-methylpentan-2-one is in the development of anti-inflammatory drugs with reduced side effects. A 2023 study in Pharmacological Research reported that a derivative of this compound exhibits significantly lower gastrointestinal toxicity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). This improvement is attributed to the compound's selective inhibition of the COX-2 enzyme, which is responsible for the majority of NSAID-related adverse effects.

The 4-anilino-4-methylpentan-2-one scaffold has also been explored for its potential in the development of anti-diabetic agents. A 2024 study in Diabetes & Metabolism Journal demonstrated that certain derivatives of this compound exhibit improved glucose metabolism and insulin sensitivity in preclinical models. These findings suggest that the compound may have applications in the management of type 2 diabetes and related metabolic disorders.

Despite its promising applications, the development of 4-anilino-4-methylpentan-2-one derivatives faces several challenges, including the need for improved synthetic methods and the optimization of its pharmacological profile. A 2023 review in Chemical Reviews highlighted the importance of green chemistry approaches in the synthesis of this compound to minimize environmental impact while maintaining its therapeutic potential.

The 4-anilino-4-methylpentan-2-one molecule represents a valuable platform for the development of novel therapeutics with diverse applications in the treatment of inflammatory, neurodegenerative, and infectious diseases. Ongoing research is focused on optimizing its synthetic pathways, enhancing its pharmacological profile, and exploring its potential in the treatment of various conditions. As the field of medicinal chemistry continues to evolve, the 4-anilino-4-methylpentan-2-one scaffold is likely to play an increasingly important role in the development of innovative therapies.